Cas no 60934-84-1 (2-Cyclohexen-1-ol, 1,4,4-trimethyl-)

• Product Name: 2-Cyclohexen-1-ol, 1,4,4-trimethyl-
• CAS No: 60934-84-1
• MF: C₉H₁₆O
• MW: 140.222743034363
• CID: 1626270
• PubChem ID: 66857625
• Update Time: 2025-06-12

2-Cyclohexen-1-ol, 1,4,4-trimethyl- Chemical and Physical Properties

Names and Identifiers

• 2-Cyclohexen-1-ol, 1,4,4-trimethyl-
• 1,4,4-trimethylcyclohex-2-en-1-ol
• 1,4,4-trimethylcyclohexa-2-en-1-ol
• 1,4,4-trimethylcyclohex-2-enol
• DTXSID40735900
• 60934-84-1
• OBMMUEUTZUQIMM-UHFFFAOYSA-N
• EN300-1156358
• SCHEMBL958650

• Inchi： 1S/C9H16O/c1-8(2)4-6-9(3,10)7-5-8/h4,6,10H,5,7H2,1-3H3
• InChI Key： OBMMUEUTZUQIMM-UHFFFAOYSA-N
• SMILES： OC1(C)C=CC(C)(C)CC1

Computed Properties

• Exact Mass: 140.12018
• Monoisotopic Mass: 140.120115130g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• PSA: 20.23

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Tertiary alcohols
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Tertiary alcohols

Additional information on 2-Cyclohexen-1-ol, 1,4,4-trimethyl-

Introduction to 2-Cyclohexen-1-ol, 1,4,4-trimethyl- (CAS No: 60934-84-1)

2-Cyclohexen-1-ol, 1,4,4-trimethyl-, identified by the Chemical Abstracts Service Number (CAS No) 60934-84-1, is a significant organic compound that has garnered attention in the field of chemical and pharmaceutical research. This molecule, characterized by its cyclohexene backbone substituted with three methyl groups at the 1, 4, and 4 positions respectively, exhibits unique structural and functional properties that make it a valuable candidate for various applications in synthetic chemistry and drug development.

The molecular structure of 2-Cyclohexen-1-ol, 1,4,4-trimethyl- consists of a cyclohexene ring with an alcohol functional group at the 1-position and two methyl groups at the 4-position. This specific arrangement imparts distinct reactivity and stereochemical characteristics to the molecule. The presence of the hydroxyl group makes it a potential precursor for further functionalization, while the methyl groups influence its electronic properties and interactions with other molecules.

In recent years, there has been growing interest in 2-Cyclohexen-1-ol, 1,4,4-trimethyl- due to its utility as an intermediate in the synthesis of more complex organic compounds. Researchers have explored its role in constructing heterocyclic frameworks, which are prevalent in many bioactive molecules. The compound's ability to undergo various chemical transformations, such as oxidation and reduction reactions, makes it a versatile building block in synthetic organic chemistry.

One of the most compelling aspects of 2-Cyclohexen-1-ol, 1,4,4-trimethyl- is its potential application in pharmaceutical research. The cyclohexene moiety is a common structural feature in many pharmacologically active agents, and modifications to this core structure can lead to novel therapeutic compounds. Recent studies have demonstrated that derivatives of this compound exhibit promising biological activities. For instance, certain analogs have shown anti-inflammatory and antimicrobial properties in preliminary screenings.

The stereochemistry of 2-Cyclohexen-1-ol, 1,4,4-trimethyl- is another area of active investigation. The presence of multiple stereocenters allows for the synthesis of enantiomerically pure compounds, which are often required for optimal biological activity. Researchers have employed advanced synthetic techniques to control the stereochemistry of this molecule during preparation. Chiral resolution methods and asymmetric synthesis strategies have been particularly effective in producing enantiomerically enriched forms of this compound.

The spectroscopic properties of 2-Cyclohexen-1-ol, 1,4,4-trimethyl- have also been extensively studied. Nuclear magnetic resonance (NMR) spectroscopy has been instrumental in elucidating its molecular structure and dynamics. In particular, carbon-13 NMR and proton NMR experiments provide detailed information about the connectivity and environment of different atomic nuclei within the molecule. These data are crucial for confirming the identity of synthetic intermediates and final products.

In addition to its structural studies, 2-Cyclohexen-1-ol, 1,4,4-trimethyl- has been investigated for its potential role in material science applications. The compound's ability to form stable complexes with other molecules makes it a candidate for use in catalysis and as a ligand in coordination chemistry. Recent work has explored its interactions with transition metals, which could lead to novel catalytic systems for organic transformations.

The synthesis of 2-Cyclohexen-1-ol, 1,4,4-trimethyl- has been optimized through various methodologies to improve yield and efficiency. Traditional approaches involving acid-catalyzed hydration of alkynes have been refined to produce this compound with high selectivity. More recently，green chemistry principles have been applied to develop environmentally benign synthetic routes that minimize waste generation and hazardous byproducts.

The biological activity of derivatives of 2-Cyclohexen-1-ol, 1，4，4-trimethyl- has prompted investigations into their potential therapeutic applications. Computational modeling techniques have been used to predict how these molecules might interact with biological targets such as enzymes and receptors. These simulations help guide experimental efforts by identifying promising candidates for further testing。

The future prospects for 2-Cyclohexen-1，ol，14，44-trimethyl are exciting，with ongoing research aimed at uncovering new applications and improving existing synthetic methods。Collaborative efforts between synthetic chemists，biologists，and pharmacologists will be crucial in realizing the full potential of this versatile compound。As our understanding of its properties grows，so too will its importance in both academic research and industrial applications。